

The Discovery and Development of Fluconazole: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(4-Fluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol

CAS No.: 81886-51-3

Cat. No.: B045892

[Get Quote](#)

Abstract

Fluconazole, a bis-triazole antifungal agent, marked a pivotal moment in the management of fungal infections. Its development by Pfizer in the late 1970s and early 1980s addressed a critical need for a safe, effective, and broad-spectrum antifungal that could be administered both orally and intravenously.^{[1][2]} This guide provides an in-depth technical exploration of the discovery and development of fluconazole, tailored for researchers, scientists, and drug development professionals. We will delve into the strategic decisions that guided its synthesis, the intricate details of its mechanism of action, the preclinical evaluation that established its efficacy, and the molecular complexities of fungal resistance. This document is structured to provide not just a historical account, but a practical, field-proven perspective on the scientific journey of this landmark therapeutic agent.

The Pre-Fluconazole Era: A Landscape of Limited Options

The therapeutic arsenal against systemic fungal infections prior to the 1980s was sparse and fraught with challenges. The available agents were primarily:

- Amphotericin B: A polyene macrolide, it was a potent fungicidal agent but had to be administered intravenously and was associated with significant nephrotoxicity and infusion-related side effects.^[1]
- Flucytosine: An orally active antimetabolite, its use was limited by a narrow spectrum of activity and the rapid development of resistance.^[1]

The emergence of the HIV/AIDS pandemic in the early 1980s dramatically increased the incidence of opportunistic fungal infections, such as oropharyngeal candidiasis and cryptococcal meningitis, creating an urgent and unmet medical need for safer and more effective antifungal therapies.^{[3][4]}

The Dawn of a New Era: The Discovery of Fluconazole

In 1978, a research program was initiated at Pfizer's Sandwich, UK laboratories with the ambitious goal of developing a broad-spectrum antifungal agent active by both oral and intravenous routes.^{[2][5]} The research team, led by the pioneering chemist Ken Richardson, strategically chose azole derivatives as their starting point.^{[3][4][6]} Azoles offered the advantage of a selective mechanism of action: the inhibition of fungal sterol biosynthesis.^[2]

The initial focus was on imidazole derivatives, but the team soon pivoted to triazole analogues due to their enhanced resistance to metabolic degradation.^[2] A key hypothesis that guided their synthetic strategy was that a more polar molecule would exhibit superior pharmacological properties, leading to higher blood levels and reduced metabolic breakdown.^{[1][2]} This led to the synthesis of a series of novel 1,3-bis-triazole-2-arylpropan-2-ol derivatives.

Through rigorous screening in various animal models of fungal infections, the 2,4-difluorophenyl analogue emerged as the lead candidate.^[2] This compound, named fluconazole, demonstrated an optimal balance of potent antifungal efficacy, favorable pharmacokinetic characteristics, excellent aqueous solubility, and a promising safety profile.^[2] Fluconazole was patented in 1981 and entered commercial use in 1988.^[7]


Timeline of Fluconazole's Development:

Year	Milestone
1978	Pfizer initiates a research program to develop a novel antifungal agent.[2]
1981	Fluconazole is patented in the United Kingdom. [3][7]
1988	Fluconazole comes into commercial use.[7]
1990	Diflucan® (fluconazole) is launched in the United States.[8]

Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

Fluconazole exerts its antifungal effect by potently and selectively inhibiting a key enzyme in the fungal ergosterol biosynthesis pathway: lanosterol 14 α -demethylase.[9][10] This enzyme, a fungal cytochrome P450 (CYP51), is responsible for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[9]

The mechanism of inhibition involves the coordination of the N-4 nitrogen atom of one of fluconazole's triazole rings with the heme iron atom in the active site of CYP51. This binding prevents the natural substrate, lanosterol, from accessing the active site, thereby blocking its demethylation.[11] The depletion of ergosterol and the concurrent accumulation of toxic 14 α -methylated sterols disrupt the integrity and fluidity of the fungal cell membrane, leading to the inhibition of fungal growth (fungistatic effect).[9]



[Click to download full resolution via product page](#)

Caption: Fluconazole's mechanism of action targeting CYP51.

A crucial aspect of fluconazole's success is its high selectivity for the fungal CYP51 enzyme over mammalian cytochrome P450 enzymes, which contributes to its favorable safety profile.[7]

Synthesis of Fluconazole

The chemical synthesis of fluconazole, 2-(2,4-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol, typically involves a multi-step process. A common and efficient route is outlined below:

Experimental Protocol: Synthesis of Fluconazole

Step 1: Friedel-Crafts Acylation to form 2-chloro-1-(2,4-difluorophenyl)ethanone

- Suspend anhydrous aluminum trichloride in a suitable solvent such as dichloromethane in a reaction vessel.
- Add 1,3-difluorobenzene to the suspension.
- Cool the mixture in an ice bath and slowly add chloroacetyl chloride while maintaining stirring.
- Allow the reaction to warm to room temperature and proceed for several hours, monitoring for completion by thin-layer chromatography (TLC).
- Quench the reaction by carefully pouring the mixture into ice-cold water.
- Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.[6]

Step 2: Nucleophilic Substitution to form 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone

- Dissolve the crude 2-chloro-1-(2,4-difluorophenyl)ethanone from Step 1 in a suitable solvent like ethyl acetate.


- Add 1H-1,2,4-triazole and a base such as triethylamine to the solution.
- Reflux the mixture for several hours, monitoring the reaction progress by TLC.
- Upon completion, cool the mixture, filter to remove the precipitated salts, and wash the filtrate with water.
- Dry the organic layer and concentrate under reduced pressure.^[6]

Step 3: Epoxidation to form 2-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)oxirane

- To a mixture of trimethylsulfoxonium iodide in a solvent like toluene, add a 20% sodium hydroxide solution.
- Add the product from Step 2 to the reaction mixture.
- Heat the reaction to approximately 60°C and stir for 3-4 hours, monitoring the formation of the epoxide by TLC.
- After the reaction is complete, cool the mixture, add water, and extract the product with a suitable organic solvent.
- Combine the organic layers, wash with water, dry, and evaporate the solvent to yield the crude epoxide.^[6]

Step 4: Epoxide Ring-Opening to form Fluconazole

- Dissolve the crude epoxide from Step 3 in a polar aprotic solvent such as dimethylformamide (DMF).
- Add a second equivalent of 1H-1,2,4-triazole and a base like potassium carbonate.
- Heat the reaction mixture and monitor for completion by TLC.
- Upon completion, cool the mixture and pour it into water to precipitate the crude fluconazole.
- Filter the solid, wash thoroughly with water, and dry. The crude product can be further purified by recrystallization.^[6]



[Click to download full resolution via product page](#)

Caption: A simplified workflow of fluconazole synthesis.

Structure-Activity Relationship (SAR) Studies

The development of fluconazole and its subsequent analogs has been guided by extensive structure-activity relationship (SAR) studies. These studies have elucidated the key structural features required for potent antifungal activity.

Modification Site	Structural Change	Impact on Antifungal Activity
Aryl Group	Replacement of the 2,4-difluorophenyl group with other substituted phenyl rings	Generally leads to a decrease in activity. The difluoro substitution is optimal for potent and broad-spectrum activity.
Triazole Rings	Replacement of one or both 1,2,4-triazole rings with other heterocycles	The 1,2,4-triazole moiety is crucial for coordinating with the heme iron of CYP51. Modifications often result in reduced potency.
Propan-2-ol Linker	Modification of the linker length or introduction of substituents	The tertiary hydroxyl group is a key pharmacophoric feature for binding to the apoprotein of CYP51. [12]
Side Chain Modifications	Addition of various side chains to the triazole rings	Can modulate pharmacokinetic properties and spectrum of activity. For example, the addition of a 2,4-dichloro benzylthio substituent has shown high activity against <i>C. albicans</i> . [12]

Quantitative SAR Data for Fluconazole Analogs against *Candida albicans*

Compound/Modification	MIC (µg/mL) vs. <i>C. albicans</i>	Reference
Fluconazole	0.5 - 4	[13]
5-(2,4-dichlorophenyl)triazole analog (10h)	<0.01 - 0.5	[14]
5-(2,4-dichlorophenyl)triazole analog (11h)	<0.01 - 0.5	[14]
N-(4-chlorobenzyl) derivative (6b)	0.063 - 0.5	[13]
1,2,3-triazole containing analog (12)	More potent than fluconazole	[15]
Derivative with 4H-benzo[b] [3] [6] thiazine unit	>250	[11]
Dichloro-substituted derivative	0.5 (vs. clinical <i>C. albicans</i>)	[11]

Preclinical Evaluation: In Vitro and In Vivo Models

The efficacy of fluconazole was rigorously established through a series of preclinical in vitro and in vivo studies.

In Vitro Susceptibility Testing

Antifungal susceptibility testing is crucial for determining the potency of an antifungal agent against various fungal pathogens. The Clinical and Laboratory Standards Institute (CLSI) has established a reference method for broth dilution antifungal susceptibility testing of yeasts (M27-A3).[\[16\]](#)[\[17\]](#)[\[18\]](#)

Experimental Protocol: Broth Microdilution for MIC Determination (CLSI M27-A3)

- **Medium Preparation:** Prepare RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered to pH 7.0 with 0.165 M morpholinepropanesulfonic acid (MOPS).

- **Antifungal Agent Preparation:** Prepare a stock solution of fluconazole in a suitable solvent (e.g., water or dimethyl sulfoxide). Perform serial twofold dilutions in the RPMI medium in a 96-well microtiter plate to achieve the desired final concentrations.
- **Inoculum Preparation:** Culture the yeast isolate on Sabouraud dextrose agar for 24-48 hours. Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. This corresponds to a cell density of approximately $1-5 \times 10^6$ CFU/mL. Further dilute this suspension in RPMI medium to achieve a final inoculum concentration of $0.5-2.5 \times 10^3$ CFU/mL in the wells.
- **Incubation:** Inoculate the microtiter plates and incubate at 35°C for 24-48 hours.
- **Endpoint Determination:** The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically $\geq 50\%$ reduction) compared to the growth in the drug-free control well. The endpoint can be read visually or with a spectrophotometer.[\[19\]](#)


In Vivo Efficacy Models

Murine models of systemic candidiasis are the gold standard for the preclinical evaluation of antifungal agents.[\[1\]](#)

Experimental Protocol: Neutropenic Murine Model of Systemic Candidiasis

- **Animals:** Use immunocompetent or neutropenic mice (e.g., ICR or BALB/c strains). Neutropenia can be induced by the administration of cyclophosphamide.[\[8\]](#)[\[20\]](#)[\[21\]](#)
- **Infection:** Prepare a standardized inoculum of *Candida albicans* from an overnight culture. Infect the mice intravenously via the lateral tail vein with a lethal or sublethal dose of the yeast (e.g., 1×10^5 to 1×10^6 CFU/mouse).[\[1\]](#)[\[22\]](#)
- **Treatment:** Initiate treatment with fluconazole (administered orally or intraperitoneally) at various doses at a specified time post-infection (e.g., 2-24 hours).[\[8\]](#)[\[22\]](#) A control group should receive the vehicle alone.
- **Endpoint Assessment:** The efficacy of fluconazole can be assessed by several endpoints:

- Survival: Monitor the survival of the mice over a period of 14-30 days.
- Fungal Burden: At specific time points, euthanize the mice and aseptically remove target organs (typically kidneys, as they are the primary site of fungal replication). Homogenize the organs and perform quantitative cultures to determine the fungal burden (CFU/gram of tissue).[1][22]



[Click to download full resolution via product page](#)

Caption: Workflow for a neutropenic murine model of candidiasis.

Crystallization of Fluconazole Monohydrate

The solid-state form of an active pharmaceutical ingredient can significantly impact its stability and bioavailability. Fluconazole can exist in multiple crystalline forms, with the monohydrate being a particularly stable form.[6][23]

Experimental Protocol: Crystallization of Fluconazole Monohydrate

- **Dissolution:** Dissolve crude fluconazole in a suitable solvent or a mixture of solvents (e.g., ethanol, isopropanol, or a mixture with water) at an elevated temperature to achieve saturation.[\[24\]](#)
- **Cooling and Crystallization:** Slowly cool the solution to room temperature or below to induce crystallization. The rate of cooling can influence the crystal form obtained.[\[25\]](#)
- **Isolation:** Collect the precipitated crystals by vacuum filtration.
- **Washing and Drying:** Wash the crystals with a small amount of cold solvent and dry them under vacuum at a controlled temperature to obtain the desired monohydrate form.[\[6\]](#)

The Challenge of Antifungal Resistance

The widespread use of fluconazole has inevitably led to the emergence of resistance in fungal pathogens, particularly in *Candida* species. Understanding the molecular mechanisms of resistance is crucial for the development of new antifungal strategies.

The primary mechanisms of fluconazole resistance in *Candida albicans* include:

- **Alterations in the Drug Target:** Point mutations in the ERG11 gene, which encodes lanosterol 14 α -demethylase, can lead to amino acid substitutions that reduce the binding affinity of fluconazole to the enzyme.[\[2\]](#)[\[9\]](#)[\[10\]](#)[\[26\]](#) Common mutations have been identified in specific "hotspot" regions of the gene.[\[10\]](#)
- **Overexpression of the Drug Target:** Increased expression of the ERG11 gene results in higher intracellular concentrations of the target enzyme, requiring higher concentrations of fluconazole to achieve an inhibitory effect.[\[26\]](#)
- **Increased Drug Efflux:** Overexpression of efflux pump proteins, which actively transport fluconazole out of the fungal cell, is a major mechanism of resistance. These pumps belong to two main superfamilies:
 - **ATP-Binding Cassette (ABC) transporters:** Encoded by genes such as CDR1 and CDR2.[\[3\]](#)[\[4\]](#)

- Major Facilitator Superfamily (MFS) transporters: Encoded by the MDR1 gene.[3][4]

The overexpression of these efflux pumps reduces the intracellular accumulation of fluconazole, rendering the drug less effective.[3]

Conclusion

The discovery and development of fluconazole represent a landmark achievement in medicinal chemistry and infectious disease therapy. The rational design, guided by a clear understanding of the desired pharmacological properties, led to a molecule with a unique combination of efficacy, safety, and versatility. The journey of fluconazole, from its synthesis in the laboratory to its widespread clinical use, provides invaluable lessons for the ongoing development of new antimicrobial agents. As we face the growing challenge of antifungal resistance, the principles of targeted drug design, rigorous preclinical evaluation, and a deep understanding of resistance mechanisms that were central to the success of fluconazole will continue to be paramount in our quest for novel and effective therapies.

References

- Richardson, K., Cooper, K., Marriott, M. S., Tarbit, M. H., Troke, P. F., & Whittle, P. J. (1990). Discovery of fluconazole, a novel antifungal agent. *Reviews of Infectious Diseases*, 12 Suppl 3, S267–S271.
- Meet Ken Richardson - Pfizer Plus - Retiree Spotlight. (n.d.). Retrieved January 12, 2026, from [\[Link\]](#)
- How Has NIHF Inductee Ken Richardson Helped AIDS Patients Worldwide? (2023, November 28). National Inventors Hall of Fame. Retrieved January 12, 2026, from [\[Link\]](#)
- Computational insights into fluconazole resistance by the suspected mutations in lanosterol 14 α -demethylase (Erg11p) of *Candida albicans*. (n.d.). PMC. Retrieved January 12, 2026, from [\[Link\]](#)
- Overexpression of MDR-1 and CDR-2 genes in fluconazole resistance of *Candida albicans* isolated from patients with vulvovaginal candidiasis. (n.d.). NIH. Retrieved January 12, 2026, from [\[Link\]](#)

- Synthesis and biological evaluation of fluconazole analogs with triazole-modified scaffold as potent antifungal agents. (2015, April 1). PubMed. Retrieved January 12, 2026, from [\[Link\]](#)
- Fluconazole - Wikipedia. (n.d.). Retrieved January 12, 2026, from [\[Link\]](#)
- 4.2: The diflucan story - David Moore's World of Fungi. (n.d.). Retrieved January 12, 2026, from [\[Link\]](#)
- WO2002076955A1 - Process for preparing fluconazole and its crystal modifications - Google Patents. (n.d.).
- Demonstration of Therapeutic Equivalence of Fluconazole Generic Products in the Neutropenic Mouse Model of Disseminated Candidiasis. (2015). PLOS One. Retrieved January 12, 2026, from [\[Link\]](#)
- Pharmacodynamics of Fluconazole in a Murine Model of Systemic Candidiasis. (n.d.). PMC. Retrieved January 12, 2026, from [\[Link\]](#)
- Synthesis and antifungal activity of 1,2,3-triazole containing fluconazole analogues. (2009, February 1). PubMed. Retrieved January 12, 2026, from [\[Link\]](#)
- Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity. (2024, June 15). MDPI. Retrieved January 12, 2026, from [\[Link\]](#)
- Antifungal Susceptibility Testing: Current Approaches. (n.d.). PMC. Retrieved January 12, 2026, from [\[Link\]](#)
- Erg11 mutations associated with azole resistance in clinical isolates of Candida albicans. (n.d.). FEMS Yeast Research. Retrieved January 12, 2026, from [\[Link\]](#)
- Pharmacodynamics of fluconazole in a murine model of systemic candidiasis. (n.d.). PubMed. Retrieved January 12, 2026, from [\[Link\]](#)
- Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity. (n.d.). ResearchGate. Retrieved January 12, 2026, from [\[Link\]](#)
- ERG11 Gene of Fluconazole-resistant Candida albicans. (2022, June 17). IDR. Retrieved January 12, 2026, from [\[Link\]](#)

- Preparation and crystal characterization of a polymorph, a monohydrate, and an ethyl acetate solvate of the antifungal fluconazole. (n.d.). PubMed. Retrieved January 12, 2026, from [\[Link\]](#)
- Investigation of multidrug efflux pumps in relation to fluconazole resistance in *Candida albicans* biofilms. (n.d.). SciSpace. Retrieved January 12, 2026, from [\[Link\]](#)
- Mechanism of fluconazole resistance in *Candida albicans* biofilms: phase-specific role of efflux pumps and membrane sterols. (2003, July 21). R Discovery. Retrieved January 12, 2026, from [\[Link\]](#)
- M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. (2017, November 30). CLSI. Retrieved January 12, 2026, from [\[Link\]](#)
- Directing crystallization outcomes of conformationally flexible molecules: polymorphs, solvates and desolvation pathways of fluconazole. (n.d.). Royal Society of Chemistry. Retrieved January 12, 2026, from [\[Link\]](#)
- Characterization and quantitation of the pharmacodynamics of fluconazole in a neutropenic murine disseminated candidiasis infection model. (n.d.). PubMed. Retrieved January 12, 2026, from [\[Link\]](#)
- Preparation and Crystal Characterization of a Polymorph, a Monohydrate, and an Ethyl Acetate Solvate of the Antifungal Fluconazole. (2025, August 6). ResearchGate. Retrieved January 12, 2026, from [\[Link\]](#)
- Preview CLSI+M27-A3. (n.d.). Scribd. Retrieved January 12, 2026, from [\[Link\]](#)
- CN105399693A - Fluconazole monohydrate crystal form and preparation method thereof - Google Patents. (n.d.).
- The development of animal infection models and antifungal efficacy assays against clinical isolates of *Trichosporon asahii*, *T. asteroides* and *T. inkin*. (n.d.). PubMed Central. Retrieved January 12, 2026, from [\[Link\]](#)
- Susceptibility Testing of Fluconazole by the NCCLS Broth Macrodilution Method, E-Test, and Disk Diffusion for Application in the Routine Laboratory. (n.d.). PMC. Retrieved January 12,

2026, from [[Link](#)]

- Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. (n.d.). ANSI Webstore. Retrieved January 12, 2026, from [[Link](#)]
- Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. (2008, April 1). ResearchGate. Retrieved January 12, 2026, from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Computational insights into fluconazole resistance by the suspected mutations in lanosterol 14 α -demethylase (Erg11p) of *Candida albicans* - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Overexpression of MDR-1 and CDR-2 genes in fluconazole resistance of *Candida albicans* isolated from patients with vulvovaginal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Mechanism of Fluconazole Resistance in *Candida albicans* Biofilms: Phase-Specific Role of Efflux Pumps and Membrane Sterols - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. academic.oup.com [academic.oup.com]
- 8. Demonstration of Therapeutic Equivalence of Fluconazole Generic Products in the Neutropenic Mouse Model of Disseminated Candidiasis | PLOS One [journals.plos.org]
- 9. academic.oup.com [academic.oup.com]
- 10. dovepress.com [dovepress.com]
- 11. Fluconazole Analogs and Derivatives: An Overview of Synthesis, Chemical Transformations, and Biological Activity [mdpi.com]
- 12. pdf.benchchem.com [pdf.benchchem.com]

- 13. researchgate.net [researchgate.net]
- 14. Synthesis and biological evaluation of fluconazole analogs with triazole-modified scaffold as potent antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Synthesis and antifungal activity of 1,2,3-triazole containing fluconazole analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
- 17. webstore.ansi.org [webstore.ansi.org]
- 18. researchgate.net [researchgate.net]
- 19. Susceptibility Testing of Fluconazole by the NCCLS Broth Macrodilution Method, E-Test, and Disk Diffusion for Application in the Routine Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
- 20. pdf.benchchem.com [pdf.benchchem.com]
- 21. Characterization and quantitation of the pharmacodynamics of fluconazole in a neutropenic murine disseminated candidiasis infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Pharmacodynamics of Fluconazole in a Murine Model of Systemic Candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Preparation and crystal characterization of a polymorph, a monohydrate, and an ethyl acetate solvate of the antifungal fluconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. CN105399693A - Fluconazole monohydrate crystal form and preparation method thereof - Google Patents [patents.google.com]
- 25. WO2002076955A1 - Process for preparing fluconazole and its crystal modifications - Google Patents [patents.google.com]
- 26. Extensive ERG11 mutations associated with fluconazole-resistant *Candida albicans* isolated from HIV-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [The Discovery and Development of Fluconazole: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b045892/docs#the-discovery-and-development-of-fluconazole-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)